Cas no 1170223-69-4 (1,5-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole)

• Product Name: 1,5-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole
• CAS No: 1170223-69-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD09701948
• CID: 3159287
• PubChem ID: 25220774
• Update Time: 2025-05-30

1,5-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-3-pyrrolidin-2-yl-1H-pyrazole
• 1,5-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole
• MFCD09701948
• 1170223-69-4
• 1,5-dimethyl-3-(pyrrolidin-2-yl)pyrazole
• SCHEMBL13683069
• STK352537
• AKOS005168091
• F1913-0469
• 1,5-Dimethyl-3-pyrrolidin-2-yl-pyrazole
• 1,5-dimethyl-3-pyrrolidin-2-ylpyrazole
• EN300-231716
• VWB22369

• MDL： MFCD09701948
• Inchi： 1S/C9H15N3/c1-7-6-9(11-12(7)2)8-4-3-5-10-8/h6,8,10H,3-5H2,1-2H3
• InChI Key： CVYNRTWNQATPEI-UHFFFAOYSA-N
• SMILES： N1CCCC1C1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 165.126597491Da
• Monoisotopic Mass: 165.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1,5-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole

Comprehensive Overview of 1,5-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole (CAS No. 1170223-69-4)

The compound 1,5-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole (CAS No. 1170223-69-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrazole core and a pyrrolidine substituent, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

In recent years, the demand for pyrazole derivatives has surged due to their broad-spectrum biological activities. The 1,5-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole scaffold is no exception, with studies highlighting its role in developing novel therapeutics for inflammation, metabolic disorders, and neurological conditions. Its CAS No. 1170223-69-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key advantages of this compound is its synthetic accessibility. Chemists can efficiently modify the pyrrolidin-2-yl moiety to enhance selectivity or potency, making it a valuable building block in medicinal chemistry. Additionally, its stability under physiological conditions has prompted investigations into its pharmacokinetic properties, a hot topic in AI-driven drug design and computational chemistry.

The rise of green chemistry has also influenced the study of 1,5-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole. Researchers are exploring eco-friendly synthesis routes to minimize waste and energy consumption, aligning with global sustainability goals. This trend is evident in the growing number of patents and publications focusing on catalytic methods for producing such heterocycles.

From an industrial perspective, CAS No. 1170223-69-4 is often discussed in the context of high-throughput screening and combinatorial chemistry. Its structural diversity allows for rapid generation of compound libraries, accelerating the identification of lead candidates. This aligns with the pharmaceutical industry's shift toward precision medicine and personalized therapies.

Another area of interest is the compound's potential in agrochemical innovation. Pyrazole-based compounds are known for their herbicidal and insecticidal properties, and 1,5-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole could contribute to next-generation crop protection solutions. This is particularly relevant given the increasing focus on food security and sustainable agriculture.

In summary, 1,5-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrazole (CAS No. 1170223-69-4) represents a promising candidate for multidisciplinary research. Its applications span drug development, agrochemicals, and green synthesis, making it a compound of enduring scientific and commercial value. As advancements in AI-assisted molecular modeling continue, the exploration of its full potential is expected to expand further.